Cas no 82244-58-4 (4-(Methylthiol-d3)-bromobenzene)

• Product Name: 4-(Methylthiol-d3)-bromobenzene
• CAS No: 82244-58-4
• MF: C₇H₇BrS
• MW: 206.12
• CID: 5143789
• PubChem ID: 45785171
• Update Time: 2024-10-27

4-(Methylthiol-d3)-bromobenzene Chemical and Physical Properties

Names and Identifiers

• 4-(Methylthiol-d3)-bromobenzene
• F92362
• AKOS015943579
• 82244-58-4

• Inchi： 1S/C7H7BrS/c1-9-7-4-2-6(8)3-5-7/h2-5H,1H3/i1D3
• InChI Key： YEUYZNNBXLMFCW-FIBGUPNXSA-N
• SMILES： S(C1C=CC(Br)=CC=1)C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 204.96401g/mol
• Monoisotopic Mass: 204.96401g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 77
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 25.3Ų